![molecular formula C19H13ClN2O5S B2832250 10-[(2-Chlorophenyl)sulfonyl]-2-nitro-10,11-dihydrodibenzo[b,f][1,4]oxazepine CAS No. 866157-20-2](/img/structure/B2832250.png)
10-[(2-Chlorophenyl)sulfonyl]-2-nitro-10,11-dihydrodibenzo[b,f][1,4]oxazepine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
10-[(2-Chlorophenyl)sulfonyl]-2-nitro-10,11-dihydrodibenzo[b,f][1,4]oxazepine (CPSN-DBO) is a novel chemical compound that has recently been gaining attention in the scientific community due to its potential applications in the synthesis of pharmaceuticals and other chemicals. CPSN-DBO is a heterocyclic compound with a unique structure consisting of two rings, one containing a nitrogen atom and the other containing a sulfur atom. Its structure provides numerous advantages for synthesis and research, making it an attractive target for further study.
Scientific Research Applications
Carbonic Anhydrase Inhibition A novel class of [1,4]oxazepine-based primary sulfonamides has been synthesized, showing strong inhibition of therapeutically relevant human carbonic anhydrases. This class of compounds, derived from 4-chloro-3-nitrobenzenesulfonamide, utilizes the primary sulfonamide functionality to enable [1,4]oxazepine ring construction and act as an enzyme prosthetic zinc-binding group, highlighting its potential in therapeutic applications involving carbonic anhydrase inhibition (Sapegin et al., 2018).
Synthesis of Key Intermediates The synthesis of 7-Chloro-5-oxo-2,3,4,5-tetrahydro-1H-1-benzazepine from 5-chloro-2-nitrobenzoic acid through a series of steps including reduction, esterification, sulfonylation, N-alkylation, and Dieckmann condensation, followed by simultaneous decarboxylation and desulfonation, showcases the compound's role as a key intermediate in pharmaceutical synthesis with an overall yield of about 71% (Z. Can, 2012).
Pharmacological Applications The facile synthesis of pharmacologically important dibenzo[b,f][1,4]heteroazepine-based tricyclic compounds through the reaction of diaryl compounds with n-butyllithium leading to C,A'-dilithio-diaryl species, and their subsequent reaction with ester moieties to synthesize tricyclic compounds, highlights the compound's significance in the development of drugs with various pharmacological activities, including mental and physical ailment treatments (Chopra et al., 1998).
Material Science Applications In material science, the compound's derivatives have been explored for the synthesis of thermally stable aromatic poly(imide amide benzimidazole) copolymers. These copolymers, synthesized through a series of reactions involving 3,3′-dinitrobenzidine, m-chlorophenyl acid, and aromatic dianhydrides, exhibit high glass-transition temperatures and thermal stability, indicating potential applications in high-performance materials (Wang & Wu, 2003).
properties
IUPAC Name |
5-(2-chlorophenyl)sulfonyl-8-nitro-6H-benzo[b][1,4]benzoxazepine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H13ClN2O5S/c20-15-5-1-4-8-19(15)28(25,26)21-12-13-11-14(22(23)24)9-10-17(13)27-18-7-3-2-6-16(18)21/h1-11H,12H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OWRREFIJAJSCFI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2=C(C=CC(=C2)[N+](=O)[O-])OC3=CC=CC=C3N1S(=O)(=O)C4=CC=CC=C4Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H13ClN2O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
416.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.